Cas no 37056-47-6 ((z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate)
37056-47-6 structure
Product Name:(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate
CAS No:37056-47-6
MF:C8H10N6O4
MW:254.202800273895
CID:921936
PubChem ID:5012300
Update Time:2025-04-19
(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate Chemical and Physical Properties
Names and Identifiers
-
- (z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate
- 1,9-Bisdiazo-5-nitro-5-azanonan-2,8-dion
- NSC206131
- 37056-47-6
- NSC-206131
- DTXSID50422238
-
- Inchi: 1S/C8H10N6O4/c9-11-5-7(15)1-3-13(14(17)18)4-2-8(16)6-12-10/h5-6H,1-4H2
- InChI Key: LQNBLFFEQROTRQ-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCC(C=[N+]=[N-])=O)CCC(C=[N+]=[N-])=O)=O
Computed Properties
- Exact Mass: 256.09216
- Monoisotopic Mass: 254.07635282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 156.42
- LogP: -0.31498
(z)-1-diazonio-4-[[(z)-4-diazonio-3-oxidobut-3-enyl]-nitroamino]but-1-en-2-olate Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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